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Compound of Interest

Compound Name: Tolcapone D7

Cat. No.: B12428002

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling
guidelines for Tolcapone D7, a deuterated analog of Tolcapone. As specific safety data for
Tolcapone D7 is limited, the information herein is largely extrapolated from the well-
established data of its parent compound, Tolcapone. The deuterated form is not expected to
exhibit significantly different chemical reactivity or toxicity profiles in a laboratory setting;
however, it is crucial to handle all chemical substances with care and follow established
laboratory safety protocols. Deuterated compounds are stable, non-radioactive isotopes.[1]

Introduction

Tolcapone D7 is a deuterated form of Tolcapone, a potent, selective, and reversible inhibitor of
catechol-O-methyltransferase (COMT).[2][3] Tolcapone is used in the management of
Parkinson's disease.[2] The incorporation of deuterium (D), a stable isotope of hydrogen,
makes Tolcapone D7 a valuable tool in pharmaceutical research, particularly in
pharmacokinetic and metabolic studies. The substitution of hydrogen with deuterium can alter a
molecule's metabolic fate due to the kinetic isotope effect, which can lead to a longer drug half-
life and reduced formation of toxic metabolites.[4] This guide provides essential information on
the safe handling, storage, and disposal of Tolcapone D7 for research personnel.

Hazard Identification and Classification
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As specific GHS classification for Tolcapone D7 is not readily available, the classification for
Tolcapone is used as a proxy.

GHS Classification (based on Tolcapone):

Hazard Class Hazard Category
Acute Toxicity, Oral Category 5
Carcinogenicity Category 2
Reproductive Toxicity Category 2

Specific Target Organ Toxicity (Single Exposure)  Category 2

Specific Target Organ Toxicity (Repeated
Category 2
Exposure)

Hazardous to the Aquatic Environment, Acute
Category 1
Hazard

Signal Word: Warning

Hazard Statements:

e H303: May be harmful if swallowed.

o H351: Suspected of causing cancer.

e H361: Suspected of damaging fertility or the unborn child.

e H371: May cause damage to organs.

e H373: May cause damage to organs through prolonged or repeated exposure.

e H400: Very toxic to aquatic life.

Toxicological Information
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The primary toxicological concern with Tolcapone is hepatotoxicity. Cases of severe liver injury
have been reported with the use of Tolcapone. The mechanism is thought to be related to the
uncoupling of oxidative phosphorylation in mitochondria and the formation of reactive
metabolites.

Key Toxicological Data (for Tolcapone):

Parameter Value Species
LD50 (Oral) >2000 mg/kg Rat
Primary Target Organ Liver Human

Researchers handling Tolcapone D7 should be aware of the potential for liver toxicity and take
appropriate precautions.

Safety and Handling Guidelines

Due to the potential hazards, especially hepatotoxicity, strict adherence to safety protocols is
mandatory when handling Tolcapone D7.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield should be worn.
e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).
o Body Protection: A lab coat or other protective clothing is required.

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator with an appropriate cartridge should be used.

Engineering Controls

o Work with Tolcapone D7 should be conducted in a well-ventilated area, preferably in a
chemical fume hood.

General Hygiene Measures
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Avoid inhalation of dust or fumes.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

o Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Storage and Stability

Proper storage is crucial to maintain the integrity of deuterated compounds.

Parameter Recommendation

Store at 2-8°C for short-term storage. For long-

Temperature _
term storage, -20°C is recommended.
Light Protect from light by storing in an amber vial or
[
J other light-proof container.
Store under a dry, inert atmosphere (e.g.,
Atmosphere nitrogen or argon) to prevent isotopic exchange
with atmospheric moisture.
] Use tightly sealed containers. Single-use
Container

ampoules are ideal to minimize contamination.
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Experimental Protocols

Tolcapone D7 is primarily used as an internal standard in analytical methods, such as liquid
chromatography-mass spectrometry (LC-MS), for the quantification of Tolcapone in biological
samples.

Sample Preparation for LC-MS Analysis (General
Protocol)

o Spiking: A known amount of Tolcapone D7 (internal standard) is added to the biological
sample (e.g., plasma, urine).

o Extraction: The analyte (Tolcapone) and the internal standard (Tolcapone D7) are extracted
from the biological matrix using a suitable technique, such as protein precipitation, liquid-
liquid extraction, or solid-phase extraction.

o Reconstitution: The extracted sample is evaporated to dryness and reconstituted in a solvent
compatible with the LC-MS system.

e Analysis: The reconstituted sample is injected into the LC-MS system for analysis. The ratio
of the peak area of Tolcapone to that of Tolcapone D7 is used to quantify the concentration
of Tolcapone in the original sample.

Signaling and Metabolic Pathways
Mechanism of Action of Tolcapone

Tolcapone is a selective inhibitor of Catechol-O-Methyltransferase (COMT), an enzyme
involved in the degradation of catecholamines, including dopamine. In the context of
Parkinson's disease treatment, Tolcapone is co-administered with Levodopa. By inhibiting
COMT, Tolcapone prevents the peripheral breakdown of Levodopa, thereby increasing its
bioavailability in the brain where it is converted to dopamine.
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Caption: Mechanism of action of Tolcapone.

Metabolic Pathways of Tolcapone

The metabolism of Tolcapone is extensive, with the primary pathway being glucuronidation.
Other metabolic routes include methylation by COMT, hydroxylation, and reduction of the nitro
group. The formation of reactive quinone-imine species from the amine metabolites is
hypothesized to contribute to its hepatotoxicity.
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Caption: Metabolic pathways of Tolcapone.

Disposal Considerations

Dispose of Tolcapone D7 and any contaminated materials in accordance with local, regional,

and national regulations for chemical waste. It is classified as very toxic to aquatic life, so
release to the environment must be avoided.

Conclusion

Tolcapone D7 is a valuable research tool, but it must be handled with care due to the known
hepatotoxicity of its parent compound. By adhering to the safety and handling guidelines
outlined in this document, researchers can minimize their risk of exposure and ensure the

integrity of their experiments. Always consult the Safety Data Sheet (SDS) provided by the
supplier for the most current and detailed information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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